![molecular formula C16H7Cl2N5S B3562817 2-(2,4-dichlorophenyl)[1,2,4]triazolo[5',1':2,3][1,3]thiazolo[4,5-b]quinoxaline](/img/structure/B3562817.png)
2-(2,4-dichlorophenyl)[1,2,4]triazolo[5',1':2,3][1,3]thiazolo[4,5-b]quinoxaline
Overview
Description
1,2,4-Triazole derivatives are important heterocyclic compounds that exhibit a wide range of pharmacological activities . They are preferred structural moieties in the development of new drugs due to their relatively low toxicity, good pharmacokinetic and pharmacodynamic properties, and resistance to metabolic degradation . Quinoxaline is another important heterocyclic compound that is often used in medicinal chemistry .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives has attracted much attention due to their importance in drug development . Various synthetic methods have been developed over the past 20 years . Similarly, there are several methods for the synthesis of quinoxaline derivatives .Molecular Structure Analysis
1,2,4-Triazoles and quinoxalines have unique structures that allow them to form a variety of non-covalent bonds with enzymes and receptors, leading to broad-spectrum biological activities .Physical and Chemical Properties Analysis
The physical and chemical properties of 1,2,4-triazole and quinoxaline derivatives can vary widely depending on the specific compounds . Without more specific information, it’s difficult to provide an analysis of the physical and chemical properties of “2-(2,4-dichlorophenyl)[1,2,4]triazolo[5’,1’:2,3][1,3]thiazolo[4,5-b]quinoxaline”.Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
13-(2,4-dichlorophenyl)-16-thia-2,9,11,12,14-pentazatetracyclo[8.6.0.03,8.011,15]hexadeca-1,3,5,7,9,12,14-heptaene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H7Cl2N5S/c17-8-5-6-9(10(18)7-8)13-21-16-23(22-13)14-15(24-16)20-12-4-2-1-3-11(12)19-14/h1-7H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLXFDJVVWUJSRU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C3C(=N2)SC4=NC(=NN34)C5=C(C=C(C=C5)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H7Cl2N5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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